(4''R)-4''-(Acetylamino)-4''-deoxyavermectin B1

• IUPAC Name: N-[(2S,3R,4S,6S)-6-[(2S,3S,4S,6R)-6-[(1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-2-[(2S)-butan-2-yl]-21',24'-dihydroxy-3,11',13',22'-tetramethyl-2'-oxospiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-12'-yl]oxy-4-methoxy-2-methyloxan-3-yl]oxy-4-methoxy-2-methyloxan-3-yl]acetamide;N-[(2S,3R,4S,6S)-6-[(2S,3S,4S,6R)-6-[(1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-21',24'-dihydroxy-3,11',13',22'-tetramethyl-2'-oxo-2-propan-2-ylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-12'-yl]oxy-4-methoxy-2-methyloxan-3-yl]oxy-4-methoxy-2-methyloxan-3-yl]acetamide
• InChI: InChI=1S/C50H75NO14.C49H73NO14/c1-12-26(2)45-29(5)18-19-49(65-45)24-36-21-35(64-49)17-16-28(4)44(27(3)14-13-15-34-25-58-47-43(53)30(6)20-37(48(54)61-36)50(34,47)55)62-41-23-39(57-11)46(32(8)60-41)63-40-22-38(56-10)42(31(7)59-40)51-33(9)52;1-25(2)43-28(5)17-18-48(64-43)23-35-20-34(63-48)16-15-27(4)44(26(3)13-12-14-33-24-57-46-42(52)29(6)19-36(47(53)60-35)49(33,46)54)61-40-22-38(56-11)45(31(8)59-40)62-39-21-37(55-10)41(30(7)58-39)50-32(9)51/h13-16,18-20,26-27,29,31-32,35-47,53,55H,12,17,21-25H2,1-11H3,(H,51,52);12-15,17-19,25-26,28,30-31,34-46,52,54H,16,20-24H2,1-11H3,(H,50,51)/b14-13+,28-16+,34-15+;13-12+,27-15+,33-14+/t26-,27-,29-,31-,32-,35+,36-,37-,38-,39-,40-,41-,42+,43+,44-,45+,46-,47+,49+,50+;26-,28-,30-,31-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43+,44-,45-,46+,48+,49+/m00/s1
• InChI Key: VBPOFUHCXIRECN-SXLRFJQHSA-N
• Canonical SMILES: CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)NC(=O)C)OC)OC)C)C.CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)C)OC7(C4)C=CC(C(O7)C(C)C)C)O
• Isomeric SMILES: CC[C@H](C)[C@@H]1[C@H](C=C[C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/[C@H]([C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)O[C@H]6C[C@@H]([C@H]([C@@H](O6)C)O[C@H]7C[C@@H]([C@@H]([C@@H](O7)C)NC(=O)C)OC)OC)\C)C.C[C@H]1/C=C/C=C/2\CO[C@H]3[C@@]2([C@@H](C=C([C@H]3O)C)C(=O)O[C@H]4C[C@@H](C/C=C(/[C@H]1O[C@H]5C[C@@H]([C@H]([C@@H](O5)C)O[C@H]6C[C@@H]([C@@H]([C@@H](O6)C)NC(=O)C)OC)OC)\C)O[C@]7(C4)C=C[C@@H]([C@H](O7)C(C)C)C)O
• Molecular Formula: C99H148N2O28
• Molecular Weight: 1814.2 g/mol

Description

(4''R)-4''-(Acetylamino)-4''-deoxyavermectin B1 is a useful research compound. Its molecular formula is C99H148N2O28 and its molecular weight is 1814.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4''R)-4''-(Acetylamino)-4''-deoxyavermectin B1 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4''R)-4''-(Acetylamino)-4''-deoxyavermectin B1 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Avermectin B1a derivatives, including 4''-(Acetylamino)-4''-deoxyavermectin B1, have been synthesized and found to have insecticidal activities against various pests (Jia et al., 2007).

• Reductive amination of 4''-oxo-5-O-tert-butyldimethylsilyl-avermectins has led to the synthesis of 4''-deoxy-4''-amino analogs with potent broad spectrum antiparasitic properties, useful in veterinary medicine (Mrozik et al., 1995).

• The distribution, excretion, and metabolism of 4''-epiacetylamino-4''-deoxyavermectin B1 in rats have been studied, providing insights into its pharmacokinetics and potential therapeutic applications (Zeng et al., 1996).

• Eprinomectin, a derivative of 4''-epi-acetylamino-4''-deoxy-avermectin B1, has been developed as a topical endectocide for cattle, demonstrating efficacy against a range of parasitic nematodes (Shoop et al., 1996).

• The photodegradation of 4''-(epimethylamino)-4''-deoxyavermectin B1a in thin films on glass, which is significant for understanding its stability and environmental impact, has been investigated (Feely et al., 1992).

• Avermectins, including 4''-(Acetylamino)-4''-deoxyavermectin B1, have been found to be potent inhibitors of TMEM16A Ca2+-activated Cl- channels, which are essential for their anticancer effects (Zhang et al., 2020).

• The use of 4''-(Acetylamino)-4''-deoxyavermectin B1 in veterinary parasitology, particularly for endectocide treatments in dogs and cats, has been explored (Bishop et al., 2000).